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Compound of Interest

Compound Name: DB818

Cat. No.: B1192575

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions and
working concentrations of DB818, a potent inhibitor of the HOXAQ9 transcription factor.
Adherence to these guidelines is crucial for ensuring experimental reproducibility and accuracy.

Introduction

DB818 is a small molecule inhibitor that targets the interaction between the Homeobox A9
(HOXAD9) transcription factor and its DNA binding sites.[1][2] HOXAZQ is a critical regulator of
hematopoiesis and is frequently overexpressed in acute myeloid leukemia (AML), where it
drives leukemic cell proliferation and survival.[3][4][5] DB818 has been shown to suppress the
growth of AML cell lines, induce apoptosis, and down-regulate the expression of HOXA9 target
genes, including MYB, MYC, and BCL2.[1][6] These characteristics make DB818 a valuable
tool for studying HOXA9-driven cancers and a potential therapeutic agent.

Quantitative Data Summary

For ease of reference, the key quantitative data for DB818 are summarized in the table below.
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Property Value Source
Molecular Formula C19H16N6S [21[7]
Molecular Weight 360.44 g/mol [71[8]
CAS Number 790241-43-9 [2][71[8]
Appearance White to yellow solid powder [4]
Solubility (Water) 4 mg/mL (requires sonication) [7]
Solubility (DMSO) Soluble [4]
Storage (Powder) -20°C for 3 years, 4°C for 2 e
years

) -80°C for 6 months, -20°C for 1
Storage (Stock Solution) " 31141181191
mon

Experimental Protocols
Preparation of DB818 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of DB818 in dimethyl
sulfoxide (DMSO).

Materials:

DB818 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Equilibrate DB818: Allow the vial of DB818 powder to equilibrate to room temperature before
opening to prevent condensation.

Weigh DB818: Accurately weigh out the desired amount of DB818 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.604
mg of DB818.

Dissolve in DMSO: Add the appropriate volume of DMSO to the DB818 powder. For a 10
mM solution, the required volume of DMSO can be calculated using the following formula:
Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L)) For 3.604 mg of
DB818 to make a 10 mM solution: Volume (mL) = (0.003604 g / (360.44 g/mol * 0.010
mol/L)) * 1000 = 1 mL

Ensure Complete Dissolution: Vortex the solution thoroughly until the DB818 powder is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid
dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3][4][8]

[9]

Preparation of DB818 Working Concentrations

This protocol outlines the dilution of the 10 mM DB818 stock solution to desired working

concentrations for in vitro experiments.

Materials:

10 mM DB818 stock solution in DMSO
Appropriate cell culture medium or experimental buffer
Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:
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e Thaw Stock Solution: Thaw a single aliquot of the 10 mM DB818 stock solution at room
temperature.

» Calculate Dilution: Determine the volume of the stock solution required to achieve the
desired final working concentration in your experimental volume. Use the formula: V1 = (Cz2 *
V2) / C1 Where:

V1 = Volume of stock solution

[e]

[e]

C1 = Concentration of stock solution (10 mM)

o

V2 = Final volume of working solution
o C2 = Desired final working concentration (e.g., 1 uM, 5 uM, 10 uM)

o Prepare Working Solution: Add the calculated volume of the DB818 stock solution to the
appropriate volume of cell culture medium or buffer. Mix thoroughly by gentle pipetting or
vortexing.

» Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in
the DB818-treated samples. This is crucial to account for any effects of the solvent on the
experimental system.

e Immediate Use: It is recommended to prepare working solutions fresh for each experiment
and use them immediately.

Visualization of Workflow and Signaling Pathway
Experimental Workflow for DB818 Solution Preparation
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Caption: Workflow for preparing DB818 stock and working solutions.
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Caption: DB818 inhibits HOXA9-DNA binding, affecting downstream targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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